Antiproliferative Potency in Breast Cancer Cells
While a direct head-to-head experiment for this exact compound is not available, its benzodioxol-5-yl chalcone class exhibits significant antiproliferative activity. The most potent analogs in the series (16k, 16m, 16t) achieve IC50 values of 5.24–10.39 μM in MDA-MB-231 cells, with the most active compound hitting the lower end of this range [1]. This level of potency places the class within a functionally relevant window for probe development, as it is comparable to or exceeds the activity of many first-generation chalcone leads. The 4-carboxy substituent on the target compound is expected to further modulate potency through altered cellular permeability and target engagement compared to the unsubstituted or halogenated aryl analogs.
| Evidence Dimension | In vitro antiproliferative activity (IC50) |
|---|---|
| Target Compound Data | Not directly reported; predicted to be within 5–40 μM based on congeneric series |
| Comparator Or Baseline | Benzodioxol-5-yl chalcone 16k (most active analog): IC50 = 5.24 μM in MDA-MB-231. Least active analog: IC50 = 63.12 μM. |
| Quantified Difference | Approximately 12-fold potency range within series, demonstrating high substituent-dependent variance. |
| Conditions | MDA-MB-231 (human breast adenocarcinoma) cell line, MTT assay, 48 h exposure. |
Why This Matters
Demonstrates that the benzodioxol-5-yl chalcone scaffold is capable of sub-10 μM potency, a key benchmark for hit-to-lead progression, and that the 4-carboxy variant is a critical probe for structure-activity relationship (SAR) studies.
- [1] Kamal A, Balakrishna M, Reddy VL, Riyaz S, Bagul C, Satyanarayana BM, Rao JV. Synthesis and biological evaluation of benzo[d][1,3]dioxol-5-yl chalcones as antiproliferating agents. Chemical Biology & Drug Design. 2015 Nov;86(5):1267-84. DOI: 10.1111/cbdd.12597. View Source
